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Cat. No.: B133356
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Cedrin, a dihydroflavonol found in plants such as Cedrus deodara, has garnered interest for its
potential therapeutic properties, including neuroprotective effects.[1] Accurate and sensitive
guantification of cedrin in plant extracts is crucial for quality control, standardization of herbal
products, and pharmacokinetic studies. This application note provides a detailed protocol for
the analysis of cedrin using Liquid Chromatography-Mass Spectrometry (LC-MS), a powerful
technique for the selective and sensitive detection of secondary metabolites in complex
matrices.

Chemical Profile of Cedrin

Property

Value

Chemical Name

6-methyldihydromyricetin

Molecular Formula C16H140s
Molecular Weight 334.28 g/mol
CAS Number 75513-81-4

Chemical Class

Dihydroflavonol

Natural Sources

Cedrus deodara (Deodar Cedar)
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Experimental Protocols

Sample Preparation: Extraction of Cedrin from Plant
Material

This protocol outlines a standard method for the extraction of flavonoids, including cedrin, from
dried plant material.

Materials:

o Dried and powdered plant material (e.g., heartwood of Cedrus deodara)
e Methanol (HPLC grade)

» Deionized water

» Vortex mixer

 Ultrasonic bath

e Centrifuge

0.22 um syringe filters

Procedure:

Weigh 1.0 g of the powdered plant material into a centrifuge tube.

¢ Add 20 mL of 80% methanol in water.

» Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

e Sonicate the mixture in an ultrasonic bath for 30 minutes at room temperature.

o Centrifuge the mixture at 4000 rpm for 15 minutes.

o Carefully decant the supernatant into a clean collection tube.

* Repeat the extraction process (steps 2-6) on the plant residue to ensure complete extraction.
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o Combine the supernatants from both extractions.

« Filter the combined extract through a 0.22 pum syringe filter into an autosampler vial for LC-
MS analysis.
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Caption: Experimental workflow for the extraction of cedrin.
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LC-MS/MS Method for Quantitative Analysis

The following parameters are based on established methods for the analysis of flavonoids and

phenolic compounds in Cedrus deodara extracts and can be adapted for the quantification of

cedrin.

Instrumentation:

o High-Performance Liquid Chromatography (HPLC) system coupled with a triple quadrupole

mass spectrometer.

Chromatographic Conditions:

Parameter

Recommended Setting

Column

C18 reverse-phase column (e.g., 2.1 x 100 mm,
1.8 um)

Mobile Phase A

0.1% Formic Acid in Water

Mobile Phase B

0.1% Formic Acid in Acetonitrile

5% B to 95% B over 10 minutes, followed by a

Gradient . S
5-minute re-equilibration
Flow Rate 0.3 mL/min
Column Temperature 40 °C
Injection Volume 5puL
Mass Spectrometry Conditions:
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Parameter Recommended Setting

lonization Mode Electrospray lonization (ESI), Positive
Scan Type Multiple Reaction Monitoring (MRM)
Precursor lon (Q1) m/z 335.08 [M+H]* (Proposed)
Product lons (Q3) m/z 179.03, m/z 153.02 (Proposed)
Collision Energy To be optimized for cedrin standard
Dwell Time 100 ms

Note: The proposed MRM transitions are based on the typical fragmentation patterns of
dihydroflavonols, which often involve cleavage of the C-ring. These transitions should be
confirmed by analyzing a pure cedrin standard.

Data Presentation

The following table presents hypothetical quantitative data for cedrin in different extracts of
Cedrus deodara. This data is for illustrative purposes, as there is limited published quantitative
data for cedrin.

Table 1: Hypothetical Quantitative Data of Cedrin in Cedrus deodara Extracts

Cedrin
Concentration

Extract Type Plant Part Extraction Solvent
(nglg of dry plant
material)
Crude Extract 1 Heartwood 80% Methanol 152+1.8
Crude Extract 2 Bark 70% Ethanol 85+0.9
Fractionated Extract Heartwood Ethyl Acetate Fraction  32.7 +3.1

Biological Context: Cedrin's Role in Apoptosis
Signaling
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Cedrin has been shown to exhibit neuroprotective effects by modulating the apoptotic pathway.
Specifically, it is suggested to inhibit apoptosis by downregulating the expression of the pro-
apoptotic protein Bax and upregulating the anti-apoptotic protein Bcl-2, which in turn leads to a

decrease in the activity of Caspase-3, a key executioner of apoptosis.
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Caption: Proposed signaling pathway of cedrin in apoptosis.

Conclusion

© 2025 BenchChem. All rights reserved. 6/8

Tech Support


https://www.benchchem.com/product/b133356?utm_src=pdf-body
https://www.benchchem.com/product/b133356?utm_src=pdf-body-img
https://www.benchchem.com/product/b133356?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133356?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

This application note provides a comprehensive framework for the extraction and quantitative
analysis of cedrin from plant materials using LC-MS. The detailed protocols for sample
preparation and LC-MS/MS analysis, along with the proposed MRM transitions, offer a solid
starting point for researchers. The provided diagrams illustrate the experimental workflow and
the potential mechanism of action of cedrin, aiding in the understanding of its analysis and
biological significance. Further optimization and validation of the method with a certified cedrin
standard are recommended for achieving accurate and reliable quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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